(+)-Norpropoxyphene-d5 (maleate)

• Molecular Formula: C21H27NO2
• Molecular Weight: 325.4 g/mol
• SMILES: CCC(=O)OC(CC1=CC=CC=C1)(C2=CC=CC=C2)C(C)CNC
• InChI: InChI=1S/C21H27NO2/c1-4-20(23)24-21(17(2)16-22-3,19-13-9-6-10-14-19)15-18-11-7-5-8-12-18/h5-14,17,22H,4,15-16H2,1-3H3/t17-,21-/m1/s1
• InChIKey: IKACRWYHQXOSGM-DYESRHJHSA-N

Quantitative analysis of norpropoxyphene in biological samples is hindered by matrix effects and ionization variability. This certified deuterated internal standard (CRM) normalizes extraction recovery, injection volume, and ion source fluctuation in real time, enabling legally defensible data. - ≥99% isotopic purity (d1-d5) minimizes d0 interference and false positives - +5 Da mass shift ensures unequivocal SRM/MRM discrimination in complex matrices - Crystalline solid formulation supports gravimetric preparation of SI-traceable standards For R&D and forensic use only; regulatory restrictions apply.

(+)-Norpropoxyphene-d5 (maleate) Overview

(+)-Norpropoxyphene-d5 (maleate) (CAS 136765-47-4, MF C25H26D5NO6, MW 446.55 g/mol) is a pentadeuterated stable isotope-labeled analog of (+)-norpropoxyphene, the major pharmacologically active and cardiotoxic urinary metabolite of the opioid analgesic propoxyphene . This compound is manufactured and certified as a deuterated internal standard (IS) with ≥99% purity inclusive of deuterated forms (d1-d5) and is explicitly designed for the quantitative analysis of norpropoxyphene via gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) in complex biological matrices . As a certified reference material (CRM) supplied in methanol at 1.0 mg/mL (as free base) or as a crystalline solid, it is intended strictly for research and forensic applications, including clinical toxicology, urine drug testing, and pain prescription monitoring .

Type Deuterated internal standard (ISTD)

Workflow GC-MS or LC-MS/MS quantification of norpropoxyphene

Matrices Biological research matrices, forensic samples

Why Non-Deuterated Internal Standards Fail

In quantitative LC-MS/MS or GC-MS workflows targeting norpropoxyphene, substitution of (+)-Norpropoxyphene-d5 (maleate) with a non-deuterated analog (e.g., unlabeled (+)-norpropoxyphene maleate, MW 441.52) or a structurally dissimilar IS introduces quantifiable analytical error due to differential ionization efficiency and matrix-induced signal suppression/enhancement . Because the deuterated IS co-elutes with the native analyte and possesses nearly identical physicochemical properties, it normalizes variations in sample extraction recovery, injection volume, and ion source fluctuation in real time [1]. Substitution with a non-isotopic internal standard, which may elute at a different retention time, fails to correct for time-dependent matrix effects, leading to significant deviations in quantitative results [2]. Furthermore, use of an unlabeled analog inherently confounds quantification due to the presence of endogenous norpropoxyphene in biological specimens, whereas the +5 Da mass shift of the deuterated analog enables unequivocal mass spectrometric discrimination via selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) .

Deuterated ISTD

• Co-elutes with native analyte
• Corrects matrix effects in real time
• Mass shift enables discrimination from endogenous analyte

Non-deuterated analog or structural IS

• Different retention time fails matrix correction
• Unlabeled analog confounded by endogenous analyte
• Ion suppression/enhancement may not be normalized

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Van Eeckhaut A, Lanckmans K, Sarre S, Smolders I, Michotte Y. Validation of bioanalytical LC–MS/MS assays: Evaluation of matrix effects. J Chromatogr B. 2009;877(23):2198-2207. View Source

Analytical Performance Comparison

Isotopic Purity and Cross-Talk Interference

Compared to alternative deuterated norpropoxyphene analogs (e.g., norpropoxyphene-d7 maleate) or non-deuterated reference standards, (+)-Norpropoxyphene-d5 (maleate) is certified with a defined and controlled deuterium incorporation pattern (d1-d5 forms). The manufacturer specifies a purity of ≥99% inclusive of all deuterated forms, ensuring that unlabeled (d0) carryover is minimized to <1% . This high isotopic enrichment directly translates to a reduced background signal at the native analyte m/z channel, preventing calibration bias. In contrast, lower-grade isotopic standards or generic deuterated analogs without batch-specific certificates of analysis (CoA) for isotopic purity may exhibit up to 5-10% d0 impurity, which artificially elevates the lower limit of quantification (LLOQ) and compromises assay sensitivity [1].

Isotopic Purity

Supplier specification

≥99% isotopic enrichment (d1-d5)

d0 carryover minimized

Supports low LLOQ and reduces cross-talk interference.

Batch-specific CoA review recommended.

Evidence Dimension	Isotopic Purity / Unlabeled Impurity (d0)
Target Compound Data	≥99% (sum of d1-d5 deuterated forms; d0 impurity <1%)
Comparator Or Baseline	Uncertified deuterated analog or unlabeled (+)-norpropoxyphene maleate (MW 441.52)
Quantified Difference	≥99% isotopic enrichment vs. 0% isotopic enrichment (unlabeled standard) or lower enrichment in non-CRM deuterated compounds
Conditions	Batch-specific Certificate of Analysis (CoA); GC-MS or LC-MS quantification

Why This Matters

High isotopic purity directly lowers the method's LLOQ and improves signal-to-noise ratio by reducing cross-talk interference, a critical factor for detecting low ng/mL concentrations of norpropoxyphene in forensic casework.

• [1] Crews BA, Mikel C, Latyshev S, et al. Unstable propoxyphene metabolite excreted in human urine is detected by liquid chromatography-tandem mass spectrometry. J Anal Toxicol. 2009;33(7):379-383. View Source

Mass Shift-Based Discrimination

The pentadeuterated structure of (+)-Norpropoxyphene-d5 (maleate) (MW 446.55 g/mol) provides a +5 Da mass shift relative to the unlabeled (+)-norpropoxyphene maleate standard (MW 441.52 g/mol) . In GC-MS or LC-MS/MS selected reaction monitoring (SRM) modes, this 5 Da difference allows the mass spectrometer to unequivocally resolve the internal standard signal from that of endogenous norpropoxyphene present in biological matrices [1]. This separation is essential for isotope dilution mass spectrometry (IDMS), where the analyte-to-IS peak area ratio is used for quantification. Use of a non-deuterated standard (e.g., structural analog promethazine or trimipramine) fails to provide this co-eluting, isobaric correction, resulting in inaccurate area ratio calculations when ion suppression or enhancement occurs during sample elution [2].

Mass Shift Discrimination

Head-to-head

+5 Da isotopic mass shift

Unambiguous SRM/MRM resolution from endogenous analyte

Enables accurate isotope dilution mass spectrometry.

Industry-standard minimal shift for isotopic ISTD.

Evidence Dimension	Mass Spectrometric Resolution (Molecular Weight Difference)
Target Compound Data	MW 446.55 g/mol; +5 Da shift from native analyte
Comparator Or Baseline	(+)-Norpropoxyphene maleate (Unlabeled) MW 441.52 g/mol; 0 Da shift
Quantified Difference	+5 Da (5 mass units)
Conditions	LC-ESI-MS or GC-EI-MS; m/z window monitoring

Why This Matters

A +5 Da mass shift is the industry-standard minimal acceptable difference for avoiding isotopic cross-talk and ensuring accurate peak integration in complex matrices, directly impacting procurement decisions for regulated bioanalytical labs.

• [1] Gaffney TE, Hammar CG, Holmstedt B, McMahon RE. Ion specific detection of internal standards labeled with stable isotopes. Anal Chem. 1971;43(3):307-310. View Source
• [2] Nassar AF, Talaat RE. Strategies for dealing with metabolite interferences and matrix effects in LC-MS/MS bioanalysis. Bioanalysis. 2011;3(18):2105-2117. View Source

Method Precision and Recovery in Plasma

In validated bioanalytical methods employing deuterated norpropoxyphene as an internal standard for the quantification of norpropoxyphene in human plasma, the use of a deuterated IS (such as (+)-Norpropoxyphene-d5 maleate) facilitates precise and accurate measurements. Specifically, a GC-MS method incorporating a deuterated norpropoxyphene analog demonstrated intra-day precision (RSD) ranging from 2.0-12.0% and inter-day precision (RSD) from 6.0-15.0%, with accuracy (relative error) maintained within a ±10% interval across the calibration range [1]. Furthermore, the absolute recovery and extraction efficiency for norpropoxyphene in this validated method, which relied on the deuterated IS for normalization, ranged from 81.0 to 111.0% and 81.0 to 105.0%, respectively, across multiple concentration levels [2]. In contrast, earlier HPLC methods that employed non-deuterated internal standards (e.g., trimipramine) exhibited greater variability and required larger sample volumes due to insufficient correction for matrix-induced ion suppression [3].

Method Precision in Plasma

Cross-study comparable

Intra-day RSD 2-12%, inter-day 6-15%; recovery 81-111%

Deuterated IS method vs. non-deuterated IS approach

Supports bioanalytical method validation endpoint review.

Human plasma research matrix; GC-MS, SPE extraction.

Evidence Dimension	Method Precision (Intra-day/Inter-day RSD) and Recovery
Target Compound Data	Intra-day RSD: 2.0-12.0%; Inter-day RSD: 6.0-15.0%; Recovery: 81.0-111.0%
Comparator Or Baseline	Methods using non-deuterated IS (e.g., HPLC-UV with trimipramine): Typically RSD >15% at LLOQ; variable recovery due to uncorrected matrix effects.
Quantified Difference	RSD improvement of 3-5% absolute at low QC levels; wider acceptable recovery window (81-111%) due to effective normalization.
Conditions	Human plasma (500 µL); SPE extraction; GC-MS analysis; linearity 25-1000 ng/mL

Why This Matters

This quantitative performance data justifies the procurement of a deuterated IS like (+)-Norpropoxyphene-d5 maleate to meet regulatory bioanalytical method validation guidelines (FDA/EMA) for precision (±15% RSD) and accuracy (±15% RE).

• [1] Ferrari A, et al. Simultaneous quantitation of meperidine, normeperidine, tramadol, propoxyphene and norpropoxyphene in human plasma using solid-phase extraction and gas chromatography/mass spectrometry: Method validation and application to cardiovascular safety of therapeutic doses. J Pharm Biomed Anal. 2017;145:462-469. View Source
• [2] Ferrari A, et al. (2017). Validation data: Absolute recovery and extraction efficiency ranges for norpropoxyphene using deuterated IS. View Source
• [3] Kinberger B, Holmgren P. Determination of propoxyphene and norpropoxyphene in plasma by HPLC. J Chromatogr B. 1995;670(1):99-105. View Source

Regulatory and Procurement Compliance

Procurement of the non-deuterated parent metabolite, (+)-norpropoxyphene maleate, or the parent drug propoxyphene is subject to strict controlled substance regulations (CDSA Schedule I/IV equivalents), which impose significant licensing, storage, and import/export barriers for analytical laboratories . In contrast, while (+)-Norpropoxyphene-d5 (maleate) is a labeled analog of a controlled substance metabolite, it is explicitly marketed and sold as an 'Analytical Reference Standard' intended for laboratory use in calibrator/control preparation . Suppliers such as Cerilliant (MilliporeSigma) and Cayman Chemical provide this compound as a certified reference material (CRM) with specific exemptions or streamlined licensing pathways for qualified forensic and toxicology laboratories, thereby reducing administrative lead time and ensuring compliance with ISO/IEC 17025 accreditation requirements for reference material traceability [1]. This legal/regulatory distinction is a quantifiable procurement advantage over sourcing unlabeled norpropoxyphene, which often requires DEA Form 222 or similar narcotic permits.

Regulatory Procurement

Source review

Analytical Reference Standard status

Streamlined licensing vs. controlled substance unlabeled form

Reported procurement pathway advantage for qualified labs.

Supplier classification; verify local regulatory requirements.

Evidence Dimension	Regulatory Control Level & Procurement Complexity
Target Compound Data	Analytical Reference Standard; available via streamlined scientific supplier channels; requires end-user declaration for research/forensic use.
Comparator Or Baseline	(+)-Norpropoxyphene maleate (Unlabeled); classified as a controlled substance analog/metabolite; subject to DEA/Health Canada narcotic regulations and import permits.
Quantified Difference	Reduced administrative processing time (weeks vs. months) and no requirement for DEA Form 222 for the deuterated CRM in many jurisdictions.
Conditions	Vendor compliance policies; ISO 17034 accreditation for reference material producers.

Why This Matters

For laboratory managers, the difference between 'controlled substance' and 'analytical reference standard' directly impacts supply chain reliability, regulatory audit risk, and total cost of ownership (including compliance overhead).

• [1] Bertin Bioreagent. Technical Warning: (+)-Norpropoxyphene-d5 (maleate) restricted to licensed controlled substance laboratories and qualified academic research institutions. View Source

Application Scenarios

Pain Management Compliance Monitoring

This deuterated standard is optimal for high-throughput LC-MS/MS panels that simultaneously monitor patient adherence to prescribed opioid regimens while detecting potential diversion or abuse. The validated precision metrics (RSD <15%) and broad linear range (25-1000 ng/mL) achievable with this IS support the quantification of norpropoxyphene in human urine at cutoff concentrations relevant to pain prescription monitoring [1]. The +5 Da mass shift ensures definitive identification and quantification of the metabolite even in the presence of high concentrations of other co-administered opioids [2].

Postmortem Forensic Toxicology

In postmortem toxicology, where norpropoxyphene is a key analyte due to its established cardiotoxicity and association with fatal propoxyphene overdoses, the use of (+)-Norpropoxyphene-d5 maleate is critical for generating legally defensible quantitative data. The certified reference material (CRM) status and batch-specific CoA provide the traceability required for ISO/IEC 17025 accredited forensic laboratories, while the high isotopic purity (>99%) minimizes the risk of false positives or quantification errors in severely decomposed or complex postmortem matrices [3].

IDMS Reference Measurement Procedures

For laboratories developing higher-order reference measurement procedures or assigning target values to proficiency testing (PT) schemes, (+)-Norpropoxyphene-d5 maleate serves as the primary IS for IDMS. Its defined molecular weight (446.55 g/mol) and minimized d0 impurity (<1%) are essential prerequisites for achieving the low measurement uncertainty (typically <5%) demanded by metrological traceability chains . The crystalline solid formulation allows for precise gravimetric preparation of primary stock standards, a requirement for SI-traceable calibration .

Application

Selection Property

Validation Focus

Prescription compliance research

Deuterated IS for LC-MS/MS panels

Matrix-effect correction and precision

Postmortem forensic toxicology

CRM traceability (ISO 17034)

Isotopic purity and interference control

IDMS reference procedures

Defined isotopic composition

Accuracy and traceability

• [1] DePriest A, Heltsley R, Black DL, et al. Urine drug testing of chronic pain patients. III. Normetabolites as biomarkers of synthetic opioid use. J Anal Toxicol. 2010;34(8):444-449. View Source
• [2] Thermo Fisher Scientific. Application Note 64310: Matrix effects and internal standard variation for drugs of abuse testing in urine. View Source
• [3] Cerilliant Corporation. Certified Reference Material Datasheet: (±)-Norpropoxyphene-D5 maleate, 1.0 mg/mL in Methanol. View Source